Cas no 2755718-03-5 (Ethyl 3-hydroxy-3-(2-methyl-4-(trifluoromethyl)phenyl)propanoate)

• Product Name: Ethyl 3-hydroxy-3-(2-methyl-4-(trifluoromethyl)phenyl)propanoate
• CAS No: 2755718-03-5
• MF: C₁₃H₁₅F₃O₃
• MW: 276.25
• CID: 5081070
• Update Time: 2025-05-20

Ethyl 3-hydroxy-3-(2-methyl-4-(trifluoromethyl)phenyl)propanoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-hydroxy-3-(2-methyl-4-(trifluoromethyl)phenyl)propanoate

• Inchi： 1S/C13H15F3O3/c1-3-19-12(18)7-11(17)10-5-4-9(6-8(10)2)13(14,15)16/h4-6,11,17H,3,7H2,1-2H3
• InChI Key： LWXZUTLXKDWGBZ-UHFFFAOYSA-N
• SMILES： FC(F)(F)C1C=CC(C(CC(OCC)=O)O)=C(C)C=1

Additional information on Ethyl 3-hydroxy-3-(2-methyl-4-(trifluoromethyl)phenyl)propanoate

Comprehensive Overview of Ethyl 3-hydroxy-3-(2-methyl-4-(trifluoromethyl)phenyl)propanoate (CAS No. 2755718-03-5)

Ethyl 3-hydroxy-3-(2-methyl-4-(trifluoromethyl)phenyl)propanoate (CAS No. 2755718-03-5) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. This ester derivative, characterized by a hydroxy group and a trifluoromethylphenyl moiety, exhibits potential applications in drug intermediate synthesis and material science. Its molecular formula, C₁₃H₁₅F₃O₃, highlights a balance of lipophilicity (from the ethyl ester and aromatic ring) and polarity (from the hydroxy group), making it a versatile building block for further chemical modifications.

Recent studies emphasize the role of trifluoromethylated compounds like Ethyl 3-hydroxy-3-(2-methyl-4-(trifluoromethyl)phenyl)propanoate in modern medicinal chemistry. The CF₃ group enhances metabolic stability and bioavailability, addressing common challenges in drug design. Researchers exploring enzyme inhibitors or biocatalysts often investigate such scaffolds due to their ability to modulate protein-ligand interactions. Additionally, the compound’s chiral center (at the 3-hydroxy position) opens avenues for asymmetric synthesis, aligning with the growing demand for stereoselective pharmaceuticals.

From an industrial perspective, CAS No. 2755718-03-5 is synthesized via Michael addition or reduction reactions involving precursor ketones. Optimizing its production involves green chemistry principles, such as solvent-free conditions or catalytic hydrogenation, reflecting the industry’s shift toward sustainable practices. Analytical techniques like HPLC and NMR ensure high purity, critical for applications in high-value fine chemicals.

Emerging trends link fluorinated compounds to innovations in crop protection and electronic materials. The 2-methyl-4-(trifluoromethyl)phenyl segment in this ester may contribute to pesticidal activity by interfering with insect nervous systems, while its conjugated π-system could aid in developing organic semiconductors. Such multidisciplinary relevance fuels its popularity in patent filings and academic publications.

For laboratories handling Ethyl 3-hydroxy-3-(2-methyl-4-(trifluoromethyl)phenyl)propanoate, proper storage (under inert atmosphere) and handling protocols are essential to preserve its stability. Safety data sheets (SDS) recommend avoiding prolonged exposure to moisture or high temperatures, which could hydrolyze the ester bond or degrade the hydroxy functionality.

In summary, CAS No. 2755718-03-5 represents a cutting-edge intermediate with broad utility. Its integration into drug discovery pipelines and material science underscores the importance of fluorine chemistry in addressing global challenges, from healthcare to sustainable agriculture. Future research may explore its derivatives for targeted therapies or advanced functional materials.